4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-{5-[(5-methyl-1,2-oxazol-3-yl)methyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyrimidine

• IUPAC Name: 3-[[5-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]methyl]-5-methyl-1,2-oxazole
• InChI: InChI=1S/C20H25N7O/c1-13-4-14(2)27(23-13)20-6-19(21-12-22-20)26-9-16-7-25(8-17(16)10-26)11-18-5-15(3)28-24-18/h4-6,12,16-17H,7-11H2,1-3H3
• InChI Key: LIILZYXRGBUOQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC(=NC=N2)N3CC4CN(CC4C3)CC5=NOC(=C5)C)C
• Molecular Formula: C20H25N7O
• Molecular Weight: 379.5 g/mol

Description

The compound contains several functional groups including a pyrazole ring, an oxazole ring, and a pyrimidine ring. Pyrazole is a five-membered ring with two nitrogen atoms, oxazole is a five-membered ring with one oxygen and one nitrogen atom, and pyrimidine is a six-membered ring with two nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. The exact structure would need to be determined using techniques such as NMR spectroscopy or X-ray crystallography.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the heterocyclic rings and the various functional groups attached to them. For example, the pyrazole ring might undergo reactions at the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the heterocyclic rings and the various functional groups. For example, the compound might exhibit polarity due to the presence of the nitrogen and oxygen atoms.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many pyrazole compounds exhibit biological activity and are used in medicinal chemistry.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, appropriate safety precautions should be taken when handling this compound.

Future Directions

Future research could focus on exploring the potential uses of this compound, particularly in the field of medicinal chemistry given the known biological activity of many pyrazole compounds.